Cas no 942008-46-0 (N-(3-nitrophenyl)-1-(3-nitrophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide)

• Product Name: N-(3-nitrophenyl)-1-(3-nitrophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide
• CAS No: 942008-46-0
• MF: C₁₉H₁₄N₄O₆
• MW: 394.33766412735
• CID: 5502809
• Update Time: 2025-05-30

N-(3-nitrophenyl)-1-(3-nitrophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxamide, 1,2-dihydro-N-(3-nitrophenyl)-1-[(3-nitrophenyl)methyl]-2-oxo-
• N-(3-nitrophenyl)-1-(3-nitrophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide

• Inchi： 1S/C19H14N4O6/c24-18(20-14-5-2-7-16(11-14)23(28)29)17-8-3-9-21(19(17)25)12-13-4-1-6-15(10-13)22(26)27/h1-11H,12H2,(H,20,24)
• InChI Key： WRKZHTORUPPSIT-UHFFFAOYSA-N
• SMILES： C1(=O)N(CC2=CC=CC([N+]([O-])=O)=C2)C=CC=C1C(NC1=CC=CC([N+]([O-])=O)=C1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(3-nitrophenyl)-1-(3-nitrophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide

Introduction to N-(3-nitrophenyl)-1-(3-nitrophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide (CAS No. 942008-46-0)

N-(3-nitrophenyl)-1-(3-nitrophenylmethyl)-2-oxo-1,2-dihydropyridine-3-carboxamide

This compound, identified by the CAS number 942008-46-0, is a sophisticated organic molecule that has garnered significant attention in the field of chemical and pharmaceutical research. Its unique structure, characterized by a dihydropyridine core and nitrophenyl substituents, positions it as a promising candidate for various applications, particularly in medicinal chemistry and drug development.

The molecular structure of N-(3-nitrophenyl)-1-(3-nitrophenylmethyl)-2-oxo-1,2-dihydropyridine-3-carboxamide consists of a central dihydropyridine ring, which is a well-known pharmacophore in the development of calcium channel blockers and other therapeutic agents. The presence of two 3-nitrophenyl groups at the 1-position and 3-position of the dihydropyridine ring introduces additional functional properties that may enhance its biological activity and selectivity.

In recent years, there has been a growing interest in the development of novel dihydropyridine derivatives due to their potential therapeutic benefits. The nitro group in the 3-nitrophenyl moiety is particularly noteworthy, as it can influence the electronic properties of the molecule and potentially modulate its interaction with biological targets. This feature makes N-(3-nitrophenyl)-1-(3-nitrophenylmethyl)-2-oxo-1,2-dihydropyridine-3-carboxamide a valuable scaffold for further chemical modification and optimization.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The introduction of the nitro group into the phenyl ring is a critical step, often achieved through nitration reactions. These reactions must be carefully monitored to avoid over-nitration or decomposition, which could compromise the integrity of the final product.

Recent advancements in synthetic methodologies have enabled more efficient and scalable production of complex organic molecules like N-(3-nitrophenyl)-1-(3-nitrophenylmethyl)-2-oxo-1,2-dihydropyridine-3-carboxamide. Techniques such as flow chemistry and continuous flow reactors have improved reaction efficiency and reduced waste, making it feasible to produce larger quantities of this compound for research and development purposes.

The pharmacological potential of N-(3-nitrophenyl)-1-(3-nitrophenylmethyl)-2-oxo-1,2-dihydropyridine-3-carboxamide has been explored in several preclinical studies. Its structural features suggest that it may exhibit properties similar to existing dihydropyridine-based drugs, such as vasodilation effects or antihypertensive activity. However, its exact mechanism of action remains to be fully elucidated through further research.

In vitro studies have shown that this compound interacts with various biological targets, including enzymes and receptors involved in signal transduction pathways. The nitro group may play a crucial role in these interactions by influencing electron density and reactivity. Understanding these interactions at a molecular level is essential for designing more effective therapeutic agents.

The development of new drugs often involves iterative processes of synthesis, characterization, and biological testing. N-(3-nitrophenyl)-1-(3-nitrophenylmethyl)-2-oxo-1,2-dihydropyridine-3-carboxamide serves as an excellent example of how structural modifications can lead to novel pharmacological entities. By fine-tuning its chemical properties, researchers can optimize its activity against specific disease targets while minimizing side effects.

The use of computational methods has also become increasingly important in the study of this compound. Molecular modeling techniques can predict how N-(3-nitrophenyl)-1-(3-nitrophenylmethyl)-2-oxo-1,2-dihydropyridine-3-carboxamide interacts with biological targets at an atomic level. These predictions can guide experimental design and help identify potential lead compounds for further development.

In conclusion, N-(3-nitrophenyl)-1-(3-nitrophenylmethyl)-2-oxo-1,2-dihydropyridine-3-carboxamide (CAS No. 942008-46-0) is a structurally complex and pharmacologically promising compound with significant potential in medicinal chemistry. Its unique features make it an attractive candidate for further research aimed at developing new therapeutic agents. As our understanding of its properties continues to grow, so too will its applications in drug discovery and development.